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Compound of Interest

Compound Name: 1-Cyclobutylpiperazine

Cat. No.: B174313

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 1-Cyclobutylpiperazine. Due to the limited availability of direct experimental data
for this specific compound, information from closely related analogs is included to provide a
broader context for its potential characteristics and handling.

Core Chemical Properties

Quantitative data for 1-Cyclobutylpiperazine is summarized in the table below. It is important
to note that while structural information is well-defined, most physical properties have not been
experimentally determined and are therefore not available in published literature.
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Property Value Source

Molecular Formula CsH1eN:2 PubChem CID 4738602

Molecular Weight 140.23 g/mol PubChem CID 4738602

IUPAC Name 1-cyclobutylpiperazine PubChem CID 4738602

SMILES C1CC(C1)N2CCNCC2 PubChem CID 4738602

InChlKey WIIKCIYVIICABH PubChem CID 4738602
UHFFFAOYSA-N

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

Chemical Structure

The chemical structure of 1-Cyclobutylpiperazine consists of a piperazine ring substituted at
one of the nitrogen atoms with a cyclobutyl group.

Piperazine + Cyclobutyl Halide Alkylation Reaction Aqueous Workup Purification
+ Base (e.g., in Ethanol) (Extraction & Washing) (e.g., Distillation or Chromatography)

Sample Preparation

Instrumental Analysis

Data Analysis
(Identification & Quantification)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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